Cas no 133697-07-1 (Retinoic acid,4-(2-hydroxyethoxy)- (9CI))

• Product Name: Retinoic acid,4-(2-hydroxyethoxy)- (9CI)
• CAS No: 133697-07-1
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 177406
• PubChem ID: 20839151
• Update Time: 2025-04-19

Retinoic acid,4-(2-hydroxyethoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Retinoic acid,4-(2-hydroxyethoxy)- (9CI)
• (2Z,4E,6Z,8E)-9-[3-(2-hydroxyethoxy)-2,6,6-trimethylcyclohexen-1-yl]-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 4-(2-hydroxyethoxy)retinoic acid
• (9cis,13cis)-4-(2-hydroxyethoxy)retinoic acid
• (all-E)-3,7-Dimethyl-9-(3-(2-hydroxyethoxy)-2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
• HEORA
• Retinoic acid, 4-(2-hydroxyethoxy)-
• (2E,4E,6E,8E)-9-[3-(2-hydroxyethoxy)-2,6,6-trimethylcyclohexen-1-yl]-3,7-dimethylnona-2,4,6,8-tetraenoic acid
• 133697-07-1
• J-513307

• Inchi： 1S/C22H32O4/c1-16(7-6-8-17(2)15-21(24)25)9-10-19-18(3)20(26-14-13-23)11-12-22(19,4)5/h6-10,15,20,23H,11-14H2,1-5H3,(H,24,25)/b8-6+,10-9+,16-7+,17-15+
• InChI Key： KGUPBZFUFPBYHY-JZBYXWTFSA-N
• SMILES： O(CCO)C1C(C)=C(/C=C/C(=C/C=C/C(=C/C(=O)O)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 360.23005950g/mol
• Monoisotopic Mass: 360.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų